(3r,5r,7r)-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)adamantane-1-carboxamide
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Description
(3r,5r,7r)-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C21H26F3N3O and its molecular weight is 393.454. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Insights
The chemical compound (3r,5r,7r)-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)adamantane-1-carboxamide, due to its complex structure, is a subject of interest in synthetic chemistry and materials science. Research on similar adamantane derivatives has led to the development of facile synthesis methods for adamantane-containing compounds, which are pivotal in the exploration of new materials and pharmaceuticals. For example, the synthesis of N-{2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl} adamantane-1-carboxamide (Adatanserin) was developed using 2-chloropyrimidine and adamantanecarbonyl chloride via amidation and N-alkylation, showcasing a convergent route to reduce workups and steps with good yield (Su et al., 2011). This approach is indicative of the potential methodologies that could be applied to synthesize the subject compound.
Materials Science and Engineering
Adamantane and its derivatives have been explored for their unique properties in materials science. The synthesis and characterization of novel polymers incorporating adamantane groups, such as aromatic polyimides (PIs) and polyamides (PAs), reveal high thermal resistance and excellent mechanical properties. These materials, derived from the reaction of adamantane-based monomers with aromatic dianhydrides and diacid chlorides, demonstrate the utility of adamantane derivatives in developing new materials with desirable physical properties for industrial applications (Plaza‐Lozano et al., 2015).
Pharmaceutical Research
While the direct pharmaceutical applications of the specific compound this compound were not found in the literature, related adamantane derivatives have shown broad-spectrum antibacterial properties and potential as pharmaceutical agents. For instance, novel N′-heteroarylidene-1-carbohydrazide derivatives of adamantane exhibited potent antibacterial activity, underscoring the potential of adamantane derivatives in developing new antimicrobial drugs (Al-Wahaibi et al., 2020).
Properties
IUPAC Name |
N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26F3N3O/c22-21(23,24)17-8-16(15-1-2-15)26-18(27-17)3-4-25-19(28)20-9-12-5-13(10-20)7-14(6-12)11-20/h8,12-15H,1-7,9-11H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWMWRAQWHQBUKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC(=N2)CCNC(=O)C34CC5CC(C3)CC(C5)C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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